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Compound of Interest

Compound Name: (R)-4-Octanol

Cat. No.: B12673692 Get Quote

An In-depth Technical Guide on (R)-4-Octanol: Molecular Weight and Formula

For researchers, scientists, and professionals engaged in drug development, a precise

understanding of the fundamental physicochemical properties of chemical entities is

paramount. This document provides a concise technical overview of the molecular formula and

molecular weight of (R)-4-Octanol.

Molecular Properties of (R)-4-Octanol
(R)-4-Octanol is a secondary alcohol. The molecular formula and molecular weight are

foundational data points for a wide range of applications, including stoichiometry, solution

preparation, and analytical characterization.

Property Value

Molecular Formula C₈H₁₈O[1][2][3][4][5]

Molecular Weight 130.23 g/mol [1][2][5]

Monoisotopic Mass 130.135765193 Da[1][2]

Note: The molecular weight may be cited as 130.2279 g/mol in some sources.[3][4]

Determination of Molecular Weight
The molecular weight of a compound is derived from its molecular formula by summing the

atomic weights of its constituent atoms. The diagram below illustrates the logical workflow for

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b12673692?utm_src=pdf-interest
https://www.benchchem.com/product/b12673692?utm_src=pdf-body
https://www.benchchem.com/product/b12673692?utm_src=pdf-body
https://www.benchchem.com/product/b12673692?utm_src=pdf-body
https://www.benchchem.com/product/b12673692?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/12346037
https://wap.guidechem.com/encyclopedia/r-4-octanol-dic3247326.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C589628&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=C589628&Mask=4
https://pubchem.ncbi.nlm.nih.gov/compound/4-Octanol
https://pubchem.ncbi.nlm.nih.gov/compound/12346037
https://wap.guidechem.com/encyclopedia/r-4-octanol-dic3247326.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Octanol
https://pubchem.ncbi.nlm.nih.gov/compound/12346037
https://wap.guidechem.com/encyclopedia/r-4-octanol-dic3247326.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C589628&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=C589628&Mask=4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12673692?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


calculating the molecular weight of (R)-4-Octanol based on its elemental composition.

Elemental Composition of (R)-4-Octanol Molecular Weight Calculation

Carbon (C)
Atomic Weight: ~12.011 u

Carbon Contribution
8 × 12.011 = 96.088

Hydrogen (H)
Atomic Weight: ~1.008 u

Hydrogen Contribution
18 × 1.008 = 18.144

Oxygen (O)
Atomic Weight: ~15.999 u

Oxygen Contribution
1 × 15.999 = 15.999

Molecular Formula:
C₈H₁₈O

Total Molecular Weight
96.088 + 18.144 + 15.999

= 130.231 g/mol

Click to download full resolution via product page

Caption: Molecular weight calculation workflow for (R)-4-Octanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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